Cas no 1804739-18-1 (2-Fluoro-5-(fluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Fluoro-5-(fluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1804739-18-1
• MF: C₇H₃F₅N₂O₃
• MW: 258.102339029312
• CID: 4829436
• Update Time: 2025-05-23

2-Fluoro-5-(fluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(fluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F5N2O3/c8-2-3-1-4(17-7(10,11)12)5(9)13-6(3)14(15)16/h1H,2H2
• InChI Key： ITZLBWJRAGZKRG-UHFFFAOYSA-N
• SMILES： FCC1C([N+](=O)[O-])=NC(=C(C=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 2.8
• Topological Polar Surface Area: 67.9

Additional information on 2-Fluoro-5-(fluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-Fluoro-5-(fluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804739-18-1)

2-Fluoro-5-(fluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804739-18-1) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound belongs to the class of nitro-substituted pyridines, which are known for their unique electronic properties and reactivity. The presence of multiple fluorine atoms and a nitro group in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in 2-Fluoro-5-(fluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine because of its potential to enhance the bioavailability and metabolic stability of active ingredients. The compound's CAS No. 1804739-18-1 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the key advantages of 2-Fluoro-5-(fluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine is its versatility. It can serve as a building block for the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry. The fluoromethyl and trifluoromethoxy groups contribute to its lipophilicity, making it an attractive candidate for designing central nervous system (CNS) drugs. Additionally, the nitro group offers opportunities for further functionalization, enabling the creation of diverse molecular architectures.

The compound's CAS No. 1804739-18-1 is often associated with queries about its synthetic routes and applications in green chemistry. With the growing emphasis on sustainable practices, researchers are exploring eco-friendly methods to produce 2-Fluoro-5-(fluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine. Catalytic processes and solvent-free reactions are among the trending topics in this context.

Another area of interest is the compound's role in agrochemical formulations. The fluorinated pyridine core is known to improve the efficacy of pesticides and herbicides. Farmers and agronomists are increasingly searching for information on how 2-Fluoro-5-(fluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine can be integrated into next-generation crop protection solutions. Its ability to resist degradation under environmental conditions makes it a promising candidate for long-lasting formulations.

In the realm of material science, 2-Fluoro-5-(fluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine is being investigated for its potential in organic electronics. The compound's electron-withdrawing groups can influence the electronic properties of polymers and small molecules, making it useful for developing organic semiconductors and light-emitting diodes (LEDs). This aligns with the global push toward renewable energy technologies.

Safety and handling of 2-Fluoro-5-(fluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine are also common search topics. While the compound is not classified as hazardous under standard regulations, proper laboratory practices are essential to ensure safe usage. Researchers often seek guidelines on storage conditions, personal protective equipment (PPE), and waste disposal methods.

In summary, 2-Fluoro-5-(fluoromethyl)-6-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804739-18-1) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity profile make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.